2-Amino-1-(trifluoromethyl)cyclohexan-1-ol

• IUPAC Name: 2-amino-1-(trifluoromethyl)cyclohexan-1-ol
• InChI: InChI=1S/C7H12F3NO/c8-7(9,10)6(12)4-2-1-3-5(6)11/h5,12H,1-4,11H2
• InChI Key: KWSACQWMYUUSMV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)N)(C(F)(F)F)O
• Molecular Formula: C7H12F3NO
• Molecular Weight: 183.17 g/mol
• CAS RN: 1334149-27-7

Description

“2-Amino-1-(trifluoromethyl)cyclohexan-1-ol” is a chemical compound with the molecular formula C7H12F3NO. It is a solid substance at room temperature.

Physical And Chemical Properties Analysis

“2-Amino-1-(trifluoromethyl)cyclohexan-1-ol” is a solid at room temperature. The molecular weight of this compound is 183.17.

Scientific Research Applications

Molecular Recognition and Fluorescence Spectroscopy

2-Amino-1-(trifluoromethyl)cyclohexan-1-ol, through derivatives such as 2-(quinolin-8-yloxy)cyclohexan-1-ol, has been used in molecular recognition. This derivative, obtained via chemical and bio-catalytic steps, serves as a chiral solvating agent for distinguishing the enantiomers of various acids. It employs NMR or fluorescence spectroscopy for detecting isomers of carboxylic acids, phosphoric acids, amino acids, and dipeptides. This method is also practical for quantitative determinations in molecular recognition applications (Khanvilkar & Bedekar, 2018).

Polymer Chemistry

Another application lies in the field of polymer chemistry. 2-Amino-1-(trifluoromethyl)cyclohexan-1-ol derivatives have been utilized to synthesize organosoluble polyimides with excellent solubility and thermal stability, important for microelectronic applications. This involves the preparation of aromatic diamines with cyclohexane cardo groups substituted with trifluoromethyl groups, leading to polyimides with desirable mechanical properties and low dielectric constants (Yang, Su, & Hsiao, 2004).

Organic Synthesis

In organic synthesis, 2-Amino-1-(trifluoromethyl)cyclohexan-1-ol is a precursor for highly functionalized intermediates used in synthesizing organic and heterocyclic compounds. For example, it has been used in the synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one, representing functionalized reactive intermediates (Fadeyi & Okoro, 2008).

Asymmetric Synthesis and Catalysis

2-Amino-1-(trifluoromethyl)cyclohexan-1-ol derivatives have been crucial in asymmetric synthesis and catalysis. They have been employed in the enantioselective addition of diethylzinc to aldehydes, resulting in the formation of chiral secondary alcohols with high enantioselectivity. This showcases its utility in synthesizing optically active compounds (Asami et al., 2015).

Synthesis of Chiral Motifs for Ligands and Organocatalysts

Furthermore, enantiopure trans-1-amino-2-(arylsulfanyl)cyclohexanes, derived from 2-Amino-1-(trifluoromethyl)cyclohexan-1-ol, are novel chiral motifs for ligands and organocatalysts. These compounds have been used in asymmetric reactions, contributing to the development of new chiral catalysts (Nowak, Wojaczyńska, & Skarżewski, 2011).

Safety and Hazards

The safety information available indicates that this compound may be hazardous. The associated hazard statements include H302, H315, H318, H319, H335. Precautionary measures include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.